Cas no 1594890-30-8 (ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate)

• Product Name: ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate
• CAS No: 1594890-30-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4607343
• PubChem ID: 75481195
• Update Time: 2024-11-05

ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-formyl-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 4-formyl-1-methylpyrazole-3-carboxylate
• ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate
• SY155879
• EN300-140749
• Z1705812237
• MFCD26936128
• ethyl4-formyl-1-methyl-1H-pyrazole-3-carboxylate
• AT34666
• 1594890-30-8
• AKOS030260843

• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)7-6(5-11)4-10(2)9-7/h4-5H,3H2,1-2H3
• InChI Key： OPBYCPSBPGSNCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 331.2±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives